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Compound of Interest

Compound Name: H-Arg-gly-tyr-ala-leu-gly-OH

Cat. No.: B1339177 Get Quote

Application Notes and Protocols for RGYALG
Peptide
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution and storage of the

RGYALG peptide, ensuring its stability and optimal performance in various research

applications.

Physicochemical Properties of RGYALG Peptide
A thorough understanding of the RGYALG peptide's physicochemical properties is crucial for its

proper handling and use in experiments. The following table summarizes the key

characteristics derived from its amino acid sequence: Arginine-Glycine-Tyrosine-Alanine-

Leucine-Glycine.
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Property Value Interpretation

Amino Acid Sequence Arg-Gly-Tyr-Ala-Leu-Gly

A hexapeptide containing a

mix of charged, polar, and

nonpolar residues.

Molecular Weight 620.7 g/mol

Theoretical Isoelectric Point

(pI)
10.02

The peptide is positively

charged at neutral pH (pH 7).

Net Charge at pH 7 +1
Due to the presence of the

basic amino acid Arginine.

Hydrophobicity Moderate

Contains both hydrophobic

(Alanine, Leucine) and

hydrophilic/polar (Arginine,

Tyrosine, Glycine) residues.

Extinction Coefficient (at 280

nm)
1490 M⁻¹cm⁻¹

Due to the presence of

Tyrosine. This value can be

used to determine peptide

concentration via UV

spectrophotometry.

Reconstitution Protocol
Proper reconstitution of the lyophilized RGYALG peptide is critical to maintain its structural

integrity and biological activity. It is recommended to first test the solubility of a small amount of

the peptide before dissolving the entire sample.

Materials:

Lyophilized RGYALG peptide

Sterile, purified water (e.g., Milli-Q or WFI)

0.1% Acetic Acid in sterile water (for basic peptides)

Sterile, low-protein binding polypropylene microcentrifuge tubes
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Calibrated micropipettes with sterile, low-retention tips

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can affect peptide stability.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Selection: Based on the positive net charge of the RGYALG peptide, an acidic

solution is recommended for initial solubilization if it does not readily dissolve in water.

Primary Recommendation: Start with sterile, purified water.

Alternative: If solubility in water is poor, use 0.1% acetic acid in sterile water.

Reconstitution: a. Using a calibrated micropipette, add the desired volume of the chosen

solvent to the vial. Aim for a stock solution concentration of 1-10 mg/mL. b. Gently swirl the

vial or pipette the solution up and down to dissolve the peptide. Avoid vigorous shaking,

which can cause aggregation. c. If the peptide does not fully dissolve, vortex the solution for

10-20 seconds. d. For peptides that are difficult to dissolve, sonication in a water bath for a

few minutes can be beneficial.

Verification: Ensure the solution is clear and free of any visible particulates. If particulates are

present, the solution can be filtered through a 0.22 µm sterile filter.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the peptide stock solution into

smaller, single-use volumes in sterile, low-protein binding microcentrifuge tubes.
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Peptide Reconstitution Workflow

Preparation

Reconstitution

Storage

Start: Receive Lyophilized Peptide

Equilibrate Vial to Room Temperature

Centrifuge Vial

Add Sterile Water or 0.1% Acetic Acid

Gently Mix/Vortex

Check for Complete Dissolution

Sonicate if Necessary

Incomplete

Aliquot into Single-Use Tubes

Complete

Store at -20°C or -80°C

End: Ready for Experimental Use
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Hypothetical RGYALG Signaling

Extracellular Space

Cell Membrane

Intracellular Space

RGYALG Peptide

Cell Surface Receptor
(e.g., Integrin)

Binding

Downstream Signaling Cascade
(e.g., FAK, Src, MAPK)

Activation

Cellular Response
(e.g., Adhesion, Migration, Proliferation)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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